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Compound of Interest

Compound Name: 1aH-indeno[1,2-b]oxirene

CAS No.: 5796-50-9

Cat. No.: B1234523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the efficient construction of complex molecular

architectures is paramount. Indene, a readily available bicyclic aromatic hydrocarbon, serves

as a valuable starting material for a variety of important molecules, including pharmaceuticals

and materials.[1][2] The epoxidation of indene to form indene oxide is a key transformation that

unlocks a diverse range of synthetic possibilities, primarily through subsequent ring-opening

reactions.

This guide provides a comparative analysis of the primary methods for the synthesis of indene

oxide. We will delve into the mechanistic underpinnings of these reactions, compare their

performance based on experimental data, and explore the synthetic utility of the resulting

epoxide.

The Strategic Importance of Indene Oxide
Indene oxide, also known as 1a,6a-dihydro-1H-indeno[1,2-b]oxirene, is a strained three-

membered ether fused to an indane backbone.[3] This inherent ring strain is the driving force
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behind its reactivity, making it an excellent electrophile for a wide array of nucleophiles.[4] The

ability to control the stereochemistry of the epoxide and the regioselectivity of its subsequent

ring-opening allows for the synthesis of highly functionalized and stereochemically defined

indane derivatives, which are privileged scaffolds in medicinal chemistry.

Synthesis of Indene Oxide: A Comparative Analysis
The conversion of indene to indene oxide is primarily achieved through the direct oxidation of

the double bond. Several methods have been developed, each with its own set of advantages

and limitations.

Direct Epoxidation with Peroxy Acids
The most common and straightforward method for the laboratory-scale synthesis of indene

oxide is the use of peroxy acids, with meta-chloroperoxybenzoic acid (m-CPBA) being a

prominent example.[5][6] This reaction, known as the Prilezhaev epoxidation, proceeds through

a concerted mechanism where the peroxy acid delivers an oxygen atom to the double bond.

Mechanism of Peroxy Acid Epoxidation:

The reaction is thought to proceed via a "butterfly" transition state where the oxygen atom is

transferred to the alkene in a single, concerted step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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